Cas no 2172067-59-1 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid
• CAS No: 2172067-59-1
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6286523
• PubChem ID: 165583817
• Update Time: 2025-10-30

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxy-N-methylbutanamido]benzoic acid
• EN300-1535484
• 2172067-59-1

• Inchi： 1S/C27H26N2O6/c1-29(18-12-10-17(11-13-18)26(32)33)25(31)14-19(30)15-28-27(34)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,19,24,30H,14-16H2,1H3,(H,28,34)(H,32,33)
• InChI Key： DXAFBRMDDSYYIT-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(C)C1C=CC(C(=O)O)=CC=1)=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic Acid (CAS No. 2172067-59-1)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid, identified by its CAS number 2172067-59-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research for potential therapeutic applications. The structural complexity of this molecule, featuring a benzoic acid core conjugated with an amino group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and hydroxyl and N-methylbutanamido substituents, underscores its potential as a versatile building block in drug discovery.

The Fmoc moiety in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino acid protecting group. The presence of this group in 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid suggests that the compound may be utilized in synthetic pathways involving peptide coupling or as an intermediate in the development of more complex biomolecules. This characteristic makes it a valuable asset for researchers working on protein-based therapeutics or peptidomimetics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. The benzoic acid moiety is known for its role in various pharmacological contexts, often serving as a scaffold for drugs targeting inflammatory pathways and pain management. The hydroxyl and N-methylbutanamido groups add further layers of functionality, potentially influencing solubility, metabolic stability, and interactions with biological targets.

One of the most compelling aspects of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid is its potential application in the development of novel inhibitors for enzymes involved in metabolic diseases. Studies have shown that derivatives of benzoic acid can modulate key enzymes such as cytochrome P450 oxidases and hydrolases, which are critical in drug metabolism and biosynthesis. The fluorenylmethoxycarbonyl group enhances the compound's stability during synthetic processes, allowing for more efficient production and purification.

The hydroxyl group at the 3-position of the benzoic acid ring introduces polarity to the molecule, which can be advantageous for oral bioavailability and tissue distribution. Additionally, the N-methylbutanamido side chain provides a hydrogen bond acceptor site, which is crucial for binding to biological targets with high affinity. These structural features make 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid a promising candidate for further investigation in drug discovery programs.

In vitro studies have begun to explore the pharmacological profile of this compound, focusing on its interactions with enzymes and receptors relevant to neurological disorders. Preliminary data suggest that derivatives of this molecule may exhibit neuroprotective properties by inhibiting key enzymes involved in oxidative stress and neuroinflammation. These findings align with current trends in medicinal chemistry, where compounds targeting multiple disease pathways are highly sought after.

The role of Fmoc protecting groups extends beyond peptide synthesis; they can also influence the pharmacokinetic properties of drug candidates. The fluorescence properties of the fluorene moiety offer additional advantages for imaging applications, potentially enabling real-time monitoring of drug delivery and distribution in vivo. This dual functionality makes 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid a multifaceted tool for both therapeutic development and diagnostic research.

As computational methods continue to evolve, researchers are able to design increasingly complex molecules with tailored properties. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid. These algorithms can predict biological activity based on structural features, allowing researchers to prioritize compounds that are most likely to succeed in clinical trials.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce large quantities for preclinical studies. The availability of high-quality starting materials and intermediates is crucial for these efforts, underscoring the importance of robust supply chains in pharmaceutical research.

The benzoic acid core is a well-established pharmacophore with applications spanning from antimicrobial agents to anti-inflammatory drugs. By modifying substituents such as hydroxyl groups and amide side chains, researchers can fine-tune the biological activity of these molecules. The N-methylbutanamido group adds rigidity to the structure while maintaining flexibility necessary for binding to biological targets. This balance between stability and flexibility is essential for developing drugs with optimal efficacy and minimal side effects.

Future research directions may explore the use of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxy-N-methylbutanamidobenzoic acid as a scaffold for designing next-generation therapeutics targeting cancer metabolism. Studies have shown that enzymes involved in glycolysis and fatty acid oxidation are overexpressed in many cancer cells, making them attractive targets for inhibition. By leveraging the structural features of this compound, researchers aim to develop inhibitors that disrupt these metabolic pathways without harming healthy cells.

The versatility of Fmoc protecting groups also opens up possibilities for conjugation with other bioactive molecules or imaging agents. This approach could lead to novel prodrugs or targeted delivery systems that enhance therapeutic efficacy while reducing systemic toxicity. Such innovations would represent significant progress in precision medicine, where treatments are tailored to individual patients based on their unique biological profiles.

In conclusion,4-4-((9H-fluoren - 9 - ylmethoxyc arbony l) amino ) - 3 - hydro x y - N - methyl but ana midoben zo ic ac id ( CAS No . 2172067 - 59 - 1 ) is a structurally complex molecule with diverse potential applications in pharmaceutical research . Its unique combination of functional groups makes it a valuable tool for developing novel therapeutics targeting various diseases . As research continues , this compound is likely to play an increasingly important role in advancing our understanding of drug design and development .